Cas no 1190314-71-6 (4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1190314-71-6
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 4562178
• Update Time: 2025-05-20

4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-Methyl-5-azaindole
• 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine

• Inchi： 1S/C8H7FN2/c1-5-4-6-7(11-5)2-3-10-8(6)9/h2-4,11H,1H3
• InChI Key： NALARTQSVBBUQJ-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC2NC(C)=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine

4-Fluoro-2-Methyl-1H-Pyrrolo[3,2-c]Pyridine: A Comprehensive Overview

4-Fluoro-2-Methyl-1H-Pyrrolo[3,2-c]Pyridine is a structurally unique heterocyclic compound with the CAS number 1190314-71-6. This compound belongs to the class of pyrrolopyridines, which are known for their versatile applications in medicinal chemistry and materials science. The molecule features a fused pyrrole and pyridine ring system, with a fluorine atom at the 4-position and a methyl group at the 2-position, contributing to its distinct chemical properties and potential biological activities.

The synthesis of 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and microwave-assisted synthesis have significantly improved the yield and purity of this compound. Its structural integrity makes it a valuable building block in the development of novel pharmaceutical agents, particularly in the fields of oncology and neurodegenerative diseases.

One of the most promising applications of 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine lies in its potential as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Studies published in leading journals like *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted the compound's ability to selectively inhibit key kinases, making it a compelling candidate for drug development.

In addition to its pharmacological applications, 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine has shown remarkable electronic properties that make it suitable for use in organic electronics. Researchers have investigated its potential as an electron-deficient heterocycle in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Its ability to facilitate efficient charge transport has positioned it as a valuable component in next-generation electronic devices.

The environmental impact of 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure that its use in industrial applications does not pose significant risks to ecosystems. Preliminary findings suggest that the compound exhibits low toxicity and moderate biodegradability under controlled conditions, though further studies are required to fully assess its environmental footprint.

From a synthetic chemistry perspective, the synthesis of 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine involves a series of carefully orchestrated reactions. The process typically begins with the preparation of intermediate compounds that are then subjected to cyclization reactions under specific conditions. The use of transition metal catalysts has been shown to enhance reaction efficiency, reducing both time and cost associated with large-scale production.

Recent breakthroughs in computational chemistry have also contributed to our understanding of 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine's molecular behavior. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its interactions with biological targets more accurately. These computational studies have been instrumental in guiding experimental efforts and accelerating drug discovery pipelines.

In conclusion, 4-fluoro-2-methyl-1H-pyrrolo[3,2-c]pyridine is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties make it an invaluable tool in medicinal chemistry, materials science, and environmental studies. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific innovation.